N-cyclopentyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide
• InChI: InChI=1S/C17H21NO2/c1-11-7-12(2)17-13(10-20-15(17)8-11)9-16(19)18-14-5-3-4-6-14/h7-8,10,14H,3-6,9H2,1-2H3,(H,18,19)
• InChI Key: WYIZGZUOCYOZKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)OC=C2CC(=O)NC3CCCC3)C
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

N-cyclopentyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide, also known as CP 47,497, is a synthetic cannabinoid that acts as a potent agonist of the cannabinoid receptors. It was first synthesized in the 1980s by Pfizer scientists as part of a research program aimed at developing new painkillers. Since then, CP 47,497 has been extensively studied for its biochemical and physiological effects, as well as its potential applications in scientific research.

Mechanism of Action

N-cyclopentyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide 47,497 acts as a potent agonist of the CB1 and CB2 cannabinoid receptors, which are G protein-coupled receptors that are widely expressed throughout the body. When this compound 47,497 binds to these receptors, it activates a signaling cascade that leads to the modulation of various physiological processes. The exact mechanism of action of this compound 47,497 is still not fully understood, but it is believed to involve the modulation of ion channels, second messenger systems, and gene expression.
Biochemical and Physiological Effects:
This compound 47,497 has been shown to have a wide range of biochemical and physiological effects, including the modulation of pain, appetite, mood, and immune function. It has also been shown to modulate neuronal signaling, synaptic plasticity, and neurogenesis. This compound 47,497 has been shown to have both acute and chronic effects on these processes, and its effects can be influenced by various factors such as dose, route of administration, and duration of exposure.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide 47,497 has several advantages for use in lab experiments, including its high potency and selectivity for the CB1 and CB2 cannabinoid receptors. It is also relatively stable and can be easily synthesized in large quantities. However, this compound 47,497 also has some limitations, including its potential for toxicity and its limited solubility in aqueous solutions. Additionally, its effects can be influenced by various factors such as dose, route of administration, and duration of exposure, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving N-cyclopentyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide 47,497, including the development of new synthetic cannabinoids with improved pharmacological properties and the use of this compound 47,497 as a tool for studying the endocannabinoid system in various disease states. Additionally, this compound 47,497 may have potential applications in the development of new painkillers, anti-inflammatory agents, and neuroprotective drugs. Further research is needed to fully understand the potential applications of this compound 47,497 and other synthetic cannabinoids in scientific research and medicine.

Scientific Research Applications

N-cyclopentyl-2-(4,6-dimethyl-1-benzofuran-3-yl)acetamide 47,497 has been used extensively in scientific research as a tool for studying the endocannabinoid system and its role in various physiological processes. It has been shown to bind with high affinity to both the CB1 and CB2 cannabinoid receptors, which are involved in the regulation of pain, appetite, mood, and immune function. This compound 47,497 has also been used to study the effects of cannabinoids on neuronal signaling, synaptic plasticity, and neurogenesis.